6-chloro-2-(5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-4-phenylquinazoline

• IUPAC Name: 6-chloro-2-[3-(furan-2-yl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-4-phenylquinazoline
• InChI: InChI=1S/C25H17ClN4OS/c26-17-10-11-19-18(14-17)24(16-6-2-1-3-7-16)28-25(27-19)30-21(22-8-4-12-31-22)15-20(29-30)23-9-5-13-32-23/h1-14,21H,15H2
• InChI Key: KHRPFTXXHGHQHD-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=CS2)C3=NC4=C(C=C(C=C4)Cl)C(=N3)C5=CC=CC=C5)C6=CC=CO6
• Molecular Formula: C25H17ClN4OS
• Molecular Weight: 456.9 g/mol
• CAS No.: 361480-94-6

Description

6-chloro-2-(5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-4-phenylquinazoline is a useful research compound. Its molecular formula is C25H17ClN4OS and its molecular weight is 456.95. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitumor Applications

• Antimicrobial Activity : Novel compounds containing the mentioned chemical structure have been synthesized and evaluated for antimicrobial properties. Some derivatives exhibited potent activity against a range of microbial species, suggesting their potential as antimicrobial agents (Abdelhamid et al., 2019). Similarly, quinoline derivatives containing 1,3-thiazines demonstrated significant antibacterial and antifungal activities, supporting their utility in developing new antimicrobial therapies (Nayak et al., 2009).
• Antitumor Activity : Derivatives of 6-chloro-2-(5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-4-phenylquinazoline have been investigated for their antitumor properties. Studies on novel 4-arylaminoquinazoline derivatives, for instance, revealed inhibitory effects against tumor cells, with specific compounds showing potent antiproliferative activities and the ability to induce apoptosis in cancer cells (Zhang et al., 2019).

Synthesis and Characterization of Novel Derivatives

• Heterocyclic Compound Synthesis : Research has focused on synthesizing and characterizing heterocyclic compounds derived from the chemical structure . These efforts have led to the creation of various novel compounds, showcasing a wide range of biological activities, including antimicrobial and potential antitumor effects. This line of research contributes to the development of new therapeutic agents based on heterocyclic chemistry (Abdel-Mohsen, 2003).

Biological Evaluation and Potential Therapeutic Effects

• Biological Evaluation : The synthesized derivatives have undergone extensive biological evaluation, revealing their potential as antimicrobial, anti-inflammatory, and antitumor agents. These evaluations help in understanding the pharmacological profiles of these compounds and guiding the development of novel drugs (Ahmed & Belal, 2016).